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Compound of Interest

Compound Name: DS03090629

Cat. No.: B15611931 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
DS03090629 is a potent and orally active ATP-competitive MEK inhibitor.[1] It has

demonstrated high affinity for both MEK and phosphorylated MEK, with Kd values of 0.11 and

0.15 nM, respectively.[1] This compound effectively suppresses the proliferation of BRAF-

mutant overexpressing melanoma cell lines.[1] Given its potential in anti-melanoma therapy,

accurate and consistent preparation of stock solutions is paramount for reliable experimental

outcomes in both in vitro and in vivo studies.[2] This document provides a detailed protocol for

the preparation, storage, and handling of DS03090629 stock solutions to ensure solution

integrity and experimental reproducibility.

Data Presentation
Quantitative data for DS03090629 is summarized in the table below for easy reference.
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Property Value Source

Molecular Weight 463.96 g/mol MedchemExpress

Appearance Crystalline solid Assumed

Purity
>98% (or as specified by

vendor)
Assumed

Recommended Solvent Dimethyl sulfoxide (DMSO) Best Practice

Solubility (in DMSO) ≥ 10 mM Inferred

Storage of Solid -20°C for long-term storage Best Practice

Storage of Stock Solution -20°C or -80°C Best Practice

Shipping Condition Room temperature MedchemExpress

Experimental Protocol: Preparing a 10 mM Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of DS03090629 in DMSO.

This concentration is a common starting point for subsequent dilutions to working

concentrations for various assays.

Materials and Reagents:

DS03090629 (solid powder)

Dimethyl sulfoxide (DMSO), anhydrous, ≥99.7% purity

Sterile microcentrifuge tubes or vials (amber or covered with foil to protect from light)

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer
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Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

Acclimatization: Before opening, allow the vial of DS03090629 to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation of moisture onto the

compound.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh out the desired amount of DS03090629. For example, to prepare 1 mL of a 10 mM

stock solution, weigh out 4.64 mg of the compound.

Calculation:

Volume (L) x Concentration (mol/L) = Moles

0.001 L x 0.010 mol/L = 0.00001 mol

Moles x Molecular Weight ( g/mol ) = Mass (g)

0.00001 mol x 463.96 g/mol = 0.00464 g = 4.64 mg

Solvent Addition: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube

containing the weighed DS03090629. For the example above, add 1 mL of DMSO.

Dissolution: Cap the tube tightly and vortex thoroughly for 1-2 minutes until the solid is

completely dissolved. If necessary, gentle warming in a 37°C water bath or sonication can be

used to aid dissolution. Visually inspect the solution to ensure there are no visible

particulates.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, it is

recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-50 µL)

in sterile, light-protected microcentrifuge tubes.

Storage: Store the aliquots of the stock solution at -20°C or -80°C for long-term storage.

When stored properly, the solution should be stable for several months. Before use, thaw an

aliquot at room temperature and gently vortex to ensure homogeneity.
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Safety Precautions:

DS03090629 is a potent bioactive compound. Handle with care and use appropriate PPE at

all times.

Work in a well-ventilated area or a chemical fume hood when handling the solid compound

and DMSO.

DMSO is a powerful solvent that can facilitate the absorption of other chemicals through the

skin. Avoid direct contact.

Dispose of all waste materials according to institutional and local regulations.

Visualizations
Below are diagrams illustrating key pathways and workflows related to the use of DS03090629.
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Caption: The MAPK/ERK signaling pathway and the inhibitory action of DS03090629 on MEK.
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Caption: Experimental workflow for the preparation and storage of DS03090629 stock

solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Application Note and Protocol: Preparation of Stock
Solutions for DS03090629]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15611931#ds03090629-preparing-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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